4-bromo-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H16BrN3O3S2/c17-11-9-15(24-10-11)16(21)18-7-8-19-13-3-1-2-4-14(13)20(12-5-6-12)25(19,22)23/h1-4,9-10,12H,5-8H2,(H,18,21)
• InChI Key: IAYKKORROZINKV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNC(=O)C4=CC(=CS4)Br
• Molecular Formula: C16H16BrN3O3S2
• Molecular Weight: 442.4 g/mol

Description

The compound contains a thiophene ring, a benzothiadiazole ring, and a bromine atom. The benzothiadiazole ring is a type of heterocyclic compound that has been studied for various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The presence of the bromine atom could potentially enhance the biological activity of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiadiazole and thiophene rings, as well as the bromine atom. The benzothiadiazole ring is a heterocyclic ring that includes sulfur and nitrogen atoms.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the benzothiadiazole and thiophene rings, as well as the bromine atom. The bromine atom could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

Without specific experimental data, it’s difficult to provide detailed information on the physical and chemical properties of this compound.

Scientific Research Applications

Antimicrobial Potential

• Researchers have explored the antimicrobial properties of this compound. . Further studies could explore its mechanism of action and potential applications in treating infections.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could explore the synthesis, characterization, and biological activity of this compound. This could include studies to determine its mechanism of action and potential applications in medicine.